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Compound of Interest

2-Chloro Clomiphene Citrate(E/Z
Compound Name:

Mixture)
CAS No.: 1795130-18-5
Cat. No.: B586143

Get Quote

Technical Monograph: 2-Chloro Clomiphene
Citrate

Identity, Synthesis, and Analytical Characterization of Critical Impurities

Executive Summary & Chemical Identity

2-Chloro Clomiphene Citrate is a critical pharmacopeial impurity and reference standard
associated with the synthesis and quality control of Clomiphene Citrate (a Selective Estrogen
Receptor Modulator, or SERM). Unlike the active pharmaceutical ingredient (API), which
contains a single chlorine atom on the ethylene bridge, this compound features a second
chlorine atom substituted on the phenoxy ring.

Its presence is strictly regulated in drug development due to potential alterations in receptor
binding affinity and metabolic stability. This guide serves as a technical dossier for researchers
requiring precise characterization data.
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Core Chemical Data Table[1]

Parameter Technical Detail

Primary CAS Number 1795130-18-5 (Citrate Salt, E/Z Mixture)

2-[2-Chloro-4-(2-chloro-1,2-
diphenylethenyl)phenoxy]-N,N-
Chemical Name (IUPAC
( ) diethylethanamine; 2-hydroxypropane-1,2,3-

tricarboxylic acid

C26H27CIzNO[1][2][3][4][5] - CeHsO7 (Citrate
Molecular Formula

Salt)
Molecular Weight 632.53 g/mol (Salt) / 440.41 g/mol (Free Base)
Appearance White to off-white crystalline solid

. Soluble in Methanol, DMSO; sparingly soluble in
Solubility )
water

EP Impurity G (Z-isomer) & EP Impurity H (E-

Pharmacopeial Designation ) )
isomer); USP "2-Chloroclomiphene™

Synonyms & Nomenclature

e Common Synonyms: 2-Chloroclomiphene Citrate; Clomiphene Impurity 7 Citrate.[5]

 Structural Definition: The "2-chloro” designation in the impurity name typically refers to the
position on the phenoxy ring (ortho to the ether linkage), distinguishing it from the chlorine
already present on the vinyl group of the parent molecule.

Structural Architecture & Formation Mechanism

To understand the separation and identification of this compound, one must understand its
structural divergence from the API.

Structural Logic

The standard Clomiphene molecule consists of a tri-phenyl ethylene scaffold. The ether oxygen
activates the attached phenyl ring, making it susceptible to electrophilic aromatic substitution
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(EAS). During the chlorination steps of the API synthesis (or if over-chlorinated starting
materials are used), a second chlorine atom attaches to the ortho-position of the phenoxy ring.

Pathway Visualization

The following diagram illustrates the structural relationship and the critical divergence point in
synthesis/degradation.
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Synthesis
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Figure 1: Divergence in synthesis leading to the formation of 2-Chloro Clomiphene. The
electron-rich phenoxy ring acts as a secondary site for halogenation.

Analytical Protocol: Detection & Separation

Separating 2-Chloro Clomiphene from the parent API is challenging due to their structural
similarity. The additional chlorine atom increases the lipophilicity (LogP), resulting in a longer
retention time in Reverse Phase Chromatography (RP-HPLC).

Validated HPLC Method Parameters (USP/EP Aligned)

Note: This protocol is derived from standard pharmacopeial monographs for Clomiphene
Citrate impurities.

e Column: L26 packing (C18 bonded silica), 4.6 mm x 25 cm, 5 pm.

e Mobile Phase:
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o Buffer: Water + Diethylamine (adjusted to pH 6.2 with Phosphoric Acid).[4]
o Solvent: Acetonitrile.[4]

o Ratio: Gradient or Isocratic (typically 40:60 Buffer:ACN range).

e Detector: UV @ 290 nm (optimal for the stilbene chromophore).
e Flow Rate: 1.0 mL/min.

e Temperature: 25°C.

Retention Logic

In this system, the elution order is governed by hydrophobicity.

e Clomiphene Related Compound A: Elutes first (Des-chloro analog).
e Clomiphene (Z-isomer): Main peak.[4]

o Clomiphene (E-isomer): Main peak.

o 2-Chloro Clomiphene: Elutes after the API peaks due to the extra chlorine atom increasing
interaction with the C18 stationary phase (Relative Retention Time ~1.6).

Analytical Workflow Diagram
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Figure 2: HPLC workflow for isolating 2-Chloro Clomiphene. The impurity elutes significantly
later than the API, allowing for clear resolution.

Biological Implications & Toxicology
Why is this specific impurity monitored so closely?

+ Receptor Affinity Shift: The addition of a chlorine atom to the phenoxy ring alters the steric
bulk and electronic distribution of the molecule. This can shift the binding affinity for Estrogen
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Receptors (ER-alpha vs. ER-beta), potentially altering the drug's efficacy or side-effect
profile.

Metabolic Stability: Halogenation often protects specific sites from metabolic oxidation (e.g.,
by Cytochrome P450 enzymes). 2-Chloro Clomiphene may have a longer half-life than the
parent drug, leading to accumulation if not controlled.

Regulatory Limits: According to ICH Q3A guidelines and USP monographs, this specific
impurity must typically be controlled to NMT (Not More Than) 0.5% or 1.0% depending on
the specific monograph version and total impurity limits.

References

United States Pharmacopeia (USP).Clomiphene Citrate Monograph: Organic Impurities.[4]
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European Pharmacopoeia (EP).Clomifene Citrate Monograph 01/2008:0997. (Defines
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Simson Pharma.2-Chloro Clomiphene Citrate (E/Z Mixture) Reference Standard. (CAS
verification).[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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